Cas no 24782-61-4 (1-Azabicyclo[2.2.2]octan-3-one, 2-[(4-fluorophenyl)methylene]-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-one, 2-[(4-fluorophenyl)methylene]-
• CAS No: 24782-61-4
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• CID: 1418992
• PubChem ID: 2732909
• Update Time: 2025-04-20

1-Azabicyclo[2.2.2]octan-3-one, 2-[(4-fluorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-one, 2-[(4-fluorophenyl)methylene]-
• 2-(4-fluorobenzylidene)quinuclidin-3-one
• 24782-61-4
• 2-[(4-fluorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one
• DTXSID501186202
• 2-[(4-Fluorophenyl)methylene]-1-azabicyclo[2.2.2]octan-3-one
• AKOS030241191

• Inchi： 1S/C14H14FNO/c15-12-3-1-10(2-4-12)9-13-14(17)11-5-7-16(13)8-6-11/h1-4,9,11H,5-8H2
• InChI Key： ZENGXRZFUKYWDS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C=C1C(C2CCN1CC2)=O

Computed Properties

• Exact Mass: 231.10602
• Monoisotopic Mass: 231.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31